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Compound of Interest

Compound Name: (-)-Anicyphos

Cat. No.: B1284223

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety, handling, and
storage guidelines for (-)-Anicyphos based on currently available data. Due to the limited
publicly available information on the specific biological applications of (-)-Anicyphos, the
experimental protocol and signaling pathway described herein are representative examples
based on the broader class of organophosphorus compounds. Researchers should validate all
procedures and hypotheses with specific experimental data.

Chemical and Physical Properties

(-)-Anicyphos, with the chemical name (4S)-(-)-5,5-Dimethyl-4-(2-methoxyphenyl)-1,3,2-
dioxaphosphinan-2-ol 2-oxide, is a chiral organophosphorus compound. Its properties are
summarized below.
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Property Value

CAS Number 98674-83-0
Molecular Formula C12H170sP
Molecular Weight 272.23 g/mol
Appearance Solid

Melting Point 194-196 °C

Optical Activity

[0]22/D -59°, ¢ = 1 in methanol

Storage Temperature

2-8 °C

Safety and Hazard Information

(-)-Anicyphos is classified as an irritant. The primary hazards are skin irritation, serious eye

irritation, and potential respiratory irritation.

~HS H | Classificati

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory
irritation

NFPA 704 Ratings
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Category Rating Description

Moderate Hazard - Temporary
Health 2 o

or minor injury may occur.

B Minimal Hazard - Materials that

Flammability 0 )

will not burn.

Minimal Hazard - Materials that
Instability 0 are normally stable, even

under fire conditions.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
crucial to minimize exposure and ensure laboratory safety.

Engineering Controls

e Work in a well-ventilated area.
e Use a chemical fume hood for all manipulations of the solid compound and its solutions.

» Ensure that emergency eye wash stations and safety showers are readily accessible.

Personal Protective Equipment

PPE Type Specification
Eye/Face Protection Chemical safety goggles or a face shield.
Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Alab coat and other protective clothing as

Skin and Body
necessary to prevent skin contact.

In case of inadequate ventilation or when
Respirat handling large quantities, use a NIOSH-
espiratory _ , ,
approved respirator with an appropriate

cartridge.
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Storage and Stability

Storage Condition

Recommendation

Temperature Store in a refrigerator at 2-8 °C.
Container Keep in a tightly sealed, original container.
Atmosphere Store in a dry, well-ventilated area.

Incompatible Materials

Strong oxidizing agents.

Chemical Stability

The product is stable under normal handling and

storage conditions.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Representative Experimental Protocol:
Acetylcholinesterase Inhibition Assay

Note: This is a generalized protocol for assessing a common activity of organophosphorus

compounds and has not been specifically validated for (-)-Anicyphos.
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This experiment aims to determine the in vitro inhibitory effect of (-)-Anicyphos on
acetylcholinesterase (AChE) activity using Ellman's reagent (DTNB).

Materials
e (-)-Anicyphos

o Acetylcholinesterase (AChE) from electric eel

¢ Acetylthiocholine iodide (ATCI)

o 5,5-Dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent)
e Phosphate buffer (pH 8.0)

» 96-well microplate

Microplate reader

Procedure

e Prepare Reagents:
o Prepare a stock solution of (-)-Anicyphos in a suitable solvent (e.g., DMSO).
o Prepare serial dilutions of the (-)-Anicyphos stock solution in phosphate buffer.
o Prepare working solutions of AChE, ATCI, and DTNB in phosphate buffer.
o Assay Protocol:
o Add 25 puL of the (-)-Anicyphos dilutions to the wells of a 96-well plate.

o Add 50 pL of the AChE solution to each well and incubate for 10 minutes at room
temperature.

o Initiate the reaction by adding 50 pL of the ATCI substrate and 50 pL of the DTNB reagent.
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o Immediately measure the absorbance at 412 nm every minute for 15 minutes using a
microplate reader.

o Data Analysis:
o Calculate the rate of reaction for each concentration of (-)-Anicyphos.

o Determine the percentage of AChE inhibition for each concentration relative to a control
without the inhibitor.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the 1Cso value.

Experimental Workflow Diagram
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Caption: Workflow for an in vitro acetylcholinesterase inhibition assay.
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Representative Signaling Pathway: Cholinergic
Synapse

Note: This diagram illustrates the general mechanism of cholinergic neurotransmission, which
is a target for many organophosphorus compounds. The specific interaction of (-)-Anicyphos
with components of this pathway has not been experimentally determined.

Organophosphorus compounds can act as inhibitors of acetylcholinesterase (AChE). In a
cholinergic synapse, acetylcholine (ACh) is released from the presynaptic neuron and binds to
receptors on the postsynaptic neuron. AChE is responsible for the rapid hydrolysis of ACh in
the synaptic cleft, terminating the signal. Inhibition of AChE leads to an accumulation of ACh,
resulting in overstimulation of cholinergic receptors.

Cholinergic Synapse Signaling Diagram
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Caption: Hypothetical inhibition of acetylcholinesterase by (-)-Anicyphos in a cholinergic
synapse.

¢ To cite this document: BenchChem. [(-)-Anicyphos: A Technical Guide to Safety, Handling,
and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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